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Compound of Interest

Compound Name: KW-2450 free base

Cat. No.: B10827686

Audience: Researchers, scientists, and drug development professionals.
Introduction:

KW-2450 is an orally bioavailable small molecule inhibitor targeting the tyrosine kinases of the
insulin-like growth factor 1 receptor (IGF-1R) and the insulin receptor (IR).[1][2] The
overexpression and excessive activation of IGF-1R are implicated in the proliferation and
survival of numerous solid tumors, making it a key target in oncology research.[2] By inhibiting
IGF-1R and IR, KW-2450 can block critical downstream signaling pathways, leading to the
suppression of tumor cell growth and the induction of apoptosis.[1][3] Due to its hydrophobic
nature, KW-2450 free base is readily soluble in dimethyl sulfoxide (DMSO), a polar aprotic
solvent widely used in experimental biology for dissolving and storing such compounds.[3][4]
These notes provide detailed data and protocols for the proper handling, solubilization, and
application of KW-2450 free base in DMSO for research purposes.

Data Presentation: Solubility

While specific quantitative solubility data for KW-2450 free base in DMSO is not widely
published, it is generally reported to be soluble in DMSO.[3] The following table summarizes
the known properties and solubility information. For precise experimental needs, it is
recommended to empirically determine the maximum solubility.
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Property Value Reference
Compound Name KW-2450 Free Base [3]
CAS Number 904899-25-8 [3]
Molecular Formula C2sH20Ns03S [3]
Molecular Weight 515.63 g/mol [3]
Solvent Dimethyl Sulfoxide (DMSO) [3]
Reported Solubility Soluble [3]

Stock solutions in DMSO at
Recommended Storage -20°C or -80°C for long-term [3]

storage.

Signaling Pathway

KW-2450 exerts its anti-tumor effects by inhibiting the phosphorylation of IGF-1R and IR, which
in turn blocks the activation of downstream pro-survival signaling cascades, most notably the
PI3K/Akt pathway. This pathway is crucial for cell proliferation, growth, and the inhibition of
apoptosis.
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Caption: Signaling pathway inhibited by KW-2450.

Experimental Protocols
Protocol 1: Preparation of a 10 mM KW-2450 Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution, which is a common
starting point for subsequent dilutions in experimental assays.

Materials:
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o KW-2450 free base powder (CAS 904899-25-8)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile microcentrifuge tubes

e \Vortex mixer

» Ultrasonic water bath (optional)

o Sterile 0.22 um syringe filter (optional, for sensitive applications)

Workflow Diagram:
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1. Weigh 5.16 mg
of KW-2450 Powder

2. Add 1 mL of
Anhydrous DMSO

3. Vortex Thoroughly
(Apply Sonication/Heat if needed)

recipitate
Remains

4. Visually Confirm
Complete Dissolution

iﬁissolved

5. Aliquot into
Single-Use Tubes

:

(6. Store at -20°C or -80°C9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10827686?utm_src=pdf-custom-synthesis
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/igf-1r-ir-inhibitor-kw-2450
https://pubmed.ncbi.nlm.nih.gov/26850678/
https://pubmed.ncbi.nlm.nih.gov/26850678/
https://pubmed.ncbi.nlm.nih.gov/26850678/
https://www.medkoo.com/products/40324
https://www.pubcompare.ai/product/ni6rNZcByx5TsEHUeOWQ/
https://www.benchchem.com/product/b10827686#kw-2450-free-base-solubility-in-dmso
https://www.benchchem.com/product/b10827686#kw-2450-free-base-solubility-in-dmso
https://www.benchchem.com/product/b10827686#kw-2450-free-base-solubility-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10827686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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